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Compound of Interest

Compound Name: Erythroxytriol P

Cat. No.: B15589976

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature lacks specific in-vitro studies, detailed
experimental protocols, and defined signaling pathways for a compound identified as
"Erythroxytriol P." The information that can be synthesized is based on limited chemical
descriptors. This document provides a summary of the available chemical information and
presents illustrative examples of data presentation and visualization techniques that would be
applied should such research become available.

Chemical Identity and Properties

Erythroxytriol P is described as a natural product, a chemical compound belonging to the
class of erythroxyl compounds.[1] It is identified by the CAS number 7121-99-5.[1] Structurally,
it is characterized by a tropane skeleton, which is also present in cocaine, but it lacks the
benzoyl group and possesses a hydroxyl group on the aromatic ring.[1] It has been suggested
that Erythroxytriol P may be a precursor for cocaine and exhibit cocaine-like activity.[1] The
molecular formula is C20H3603, with a molecular weight of 324.5 g/mol .[1]

Table 1: Chemical and Physical Properties of Erythroxytriol P
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Property Value Source
CAS Number 7121-99-5 [1]
Molecular Formula C20H3603 [1]
Molecular Weight 324.5 g/mol [1]
Chemical Class Erythroxyl compound [1]

Tropane skeleton, hydroxyl
Key Structural Features o [1]
group on aromatic ring

Reported Activity Potential cocaine-like activity [1]

Has been found in the bark of
Natural Source Erythroxylum cuneatum and [1]

Sapium discolor.[1]

Hypothetical Signhaling Pathway and Experimental
Workflow

Given the absence of specific in-vitro studies for Erythroxytriol P, we present a hypothetical
experimental workflow and a generic signaling pathway diagram to illustrate the requested
visualization style. This is a common pathway often investigated in drug discovery and is
provided as an example only. There is no evidence from the search results to suggest that
Erythroxytriol P acts through this or any other specific signaling pathway.

Example Experimental Workflow: Investigating a Novel
Compound's Effect on a Generic Kinase Pathway

The following workflow outlines a typical series of experiments to determine if a compound
modulates a specific signaling pathway in a cell-based assay.
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Fig. 1: A generalized experimental workflow for in-vitro analysis of a compound's effect on a

signaling pathway.

Example Signhaling Pathway: Generic Receptor Tyrosine
Kinase (RTK) to MAPK/ERK Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is a crucial signaling cascade that
regulates a wide variety of cellular processes, including proliferation, differentiation, and

survival. The diagram below illustrates a simplified version of the canonical Raf-MEK-ERK

signaling cascade.

© 2025 BenchChem. All rights reserved.

3/6 Tech Support


https://www.benchchem.com/product/b15589976?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Plasma Membrane

|Activates

plasm

Translocates &
Phosphorylates

Nucleus
Y
Transcription Factors
(e.g., c-Fos, c-Jun)

Regulates Gene
Expression

Cellular Response

Proliferation, Differentiation, Survival

Click to download full resolution via product page

Fig. 2: A simplified diagram of the canonical MAPK/ERK signaling pathway.
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Future Directions

The preliminary information on Erythroxytriol P suggests a compound with a potentially
interesting biological activity due to its structural similarity to known psychoactive compounds.
To move forward, the following in-vitro studies would be necessary:

» Cytotoxicity Assays: To determine the concentration range of Erythroxytriol P that is non-
toxic to various cell lines.

e Receptor Binding Assays: To identify potential molecular targets, particularly dopamine,
serotonin, and norepinephrine transporters, given its structural similarity to cocaine.

e Functional Assays: To measure the effect of Erythroxytriol P on cellular processes such as
neurotransmitter reuptake, second messenger production (e.g., CAMP), or ion channel
activity.

» Signaling Pathway Analysis: Using techniques like Western blotting or phospho-kinase
arrays to determine if Erythroxytriol P modulates specific signaling cascades.

Until such studies are conducted and published, a detailed technical guide on the in-vitro
properties of Erythroxytriol P remains speculative. The frameworks provided in this document
are intended to serve as a template for the presentation of future research findings in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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